Cas no 22251-01-0 (Acetamide,N-9H-fluoren-1-yl-N-hydroxy-)

• Product name: Acetamide,N-9H-fluoren-1-yl-N-hydroxy-
• CAS No: 22251-01-0
• MF: C₁₅H₁₃NO₂
• MW: 239.26922
• CID: 259790
• PubChem ID: 31097

Acetamide,N-9H-fluoren-1-yl-N-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-9H-fluoren-1-yl-N-hydroxy-
• N-(9H-Fluoren-1-yl)-N-hydroxyacetamide
• 1-Fluorenylacethydroxamic acid
• AC1L1KXG
• ACETOHYDROXAMIC ACID, N-FLUOREN-1-YL-
• AG-E-62620
• BRN 2131585
• CHEMBL280245
• CTK4E9004
• N-(Fluorenyl-(1))-acethydroxamsaeure
• N-Fluoren-1-ylacetohydroxamic acid
• N-Fluoren-4-ylacetohydroxamsaeure
• N-Hydroxy-1-fluorenylacetamide
• N-hydroxyl-1-fluorenylacetamide
• 22251-01-0
• DTXSID80176792

• Inchi： InChI=1S/C15H13NO2/c1-10(17)16(18)15-8-4-7-13-12-6-3-2-5-11(12)9-14(13)15/h2-8,18H,9H2,1H3
• InChI Key： DBKZXQGMXSUXEF-UHFFFAOYSA-N
• SMILES： CC(N(C1=CC=CC2C3=CC=CC=C3CC1=2)O)=O

Computed Properties

• Exact Mass: 239.09469
• Monoisotopic Mass: 239.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.1198 (rough estimate)
• Melting Point: 79°C
• Boiling Point: 381.93°C (rough estimate)
• Flash Point: 215.9°C
• Refractive Index: 1.5500 (estimate)
• PSA: 40.54